Cas no 1286714-55-3 (2-(4-methanesulfonylphenyl)-N-5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-ylacetamide)

• Product Name: 2-(4-methanesulfonylphenyl)-N-5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-ylacetamide
• CAS No: 1286714-55-3
• MF: C₁₅H₁₄N₄O₄S₂
• MW: 378.426060199738
• CID: 5914860
• PubChem ID: 52416677
• Update Time: 2025-10-28

2-(4-methanesulfonylphenyl)-N-5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methanesulfonylphenyl)-N-5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-ylacetamide
• AKOS024528003
• 2-(4-methanesulfonylphenyl)-N-[5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-yl]acetamide
• VU0528617-1
• 1286714-55-3
• 2-(4-(methylsulfonyl)phenyl)-N-(5-(2-methylthiazol-4-yl)-1,3,4-oxadiazol-2-yl)acetamide
• F5946-0296
• 2-(4-methylsulfonylphenyl)-N-[5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-yl]acetamide

• Inchi： 1S/C15H14N4O4S2/c1-9-16-12(8-24-9)14-18-19-15(23-14)17-13(20)7-10-3-5-11(6-4-10)25(2,21)22/h3-6,8H,7H2,1-2H3,(H,17,19,20)
• InChI Key： WVOXMZHYTSOMGR-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)CC(NC1=NN=C(C2=CSC(C)=N2)O1)=O)(=O)=O

Computed Properties

• Exact Mass: 378.04564729g/mol
• Monoisotopic Mass: 378.04564729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 152Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(4-methanesulfonylphenyl)-N-5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-ylacetamide

2-(4-Methanesulfonylphenyl)-N-5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-ylacetamide: A Comprehensive Overview

The compound with CAS No. 1286714-55-3, known as 2-(4-methanesulfonylphenyl)-N-5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-ylacetamide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and material science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials.

The molecular structure of 2-(4-methanesulfonylphenyl)-N-5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-ylacetamide is characterized by the presence of a methanesulfonyl group attached to a phenyl ring. This group is known for its strong electron-withdrawing properties, which can significantly influence the electronic characteristics of the molecule. The phenyl ring itself is a common structural motif in many pharmaceutical agents, contributing to the compound's stability and bioavailability.

One of the most notable features of this compound is the presence of a 1,3-thiazole ring system. The thiazole moiety is a heterocyclic structure that has been extensively studied for its role in various biochemical processes. In this compound, the thiazole ring is substituted with a methyl group at position 2 and is connected to an oxadiazole ring via an acetamide linkage. The oxadiazole ring is another heterocyclic structure that adds to the molecule's complexity and functionality.

The combination of these structural elements results in a molecule with unique electronic and steric properties. Recent studies have highlighted the potential of such compounds in targeting specific biological pathways. For instance, research has shown that molecules with similar structural motifs can modulate enzyme activity or interact with cellular receptors in ways that are therapeutically beneficial.

In terms of synthesis, 2-(4-methanesulfonylphenyl)-N-5-(2-methyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-yliacetamide can be prepared through a series of well-established organic reactions. These include nucleophilic substitution reactions, condensation reactions, and cyclization processes. The synthesis pathway typically involves the stepwise construction of each functional group before their integration into the final molecule.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of this compound with greater accuracy. For example, molecular docking studies have provided insights into how this compound might interact with target proteins at the molecular level. Such studies are crucial for understanding the potential therapeutic applications of this compound.

One area where this compound shows particular promise is in the development of novel anticancer agents. Preliminary studies have indicated that it may possess cytotoxic activity against certain cancer cell lines. Furthermore, its ability to modulate key signaling pathways involved in tumor growth and metastasis makes it a candidate for further investigation in oncology research.

In addition to its pharmacological applications, 2-(4-methanesulfonylphenyl)-N-[5-(2-methylthiazoloyl)]oxadiazoleacetamide also exhibits interesting physical properties that could make it suitable for use in advanced materials. For instance, its electronic properties suggest potential applications in organic electronics or as a component in optoelectronic devices.

The development of such compounds requires a multidisciplinary approach involving chemists, biologists, and materials scientists. Collaborative efforts are essential for translating laboratory findings into practical applications that benefit society.

In conclusion, CAS No. 1286714-55-, 2-(4-methanesulfonylphenyl)-N-[5-(2-methylthiazoloyl)]oxadiazoleacetamide represents a cutting-edge molecule with diverse potential applications across multiple scientific domains. As research continues to uncover its full range of properties and functionalities, this compound stands at the forefront of innovation in modern chemistry and pharmacology.